Cas no 2260931-97-1 (tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate
• CAS No: 2260931-97-1
• MF: C₁₁H₂₀N₆O₂
• MW: 268.315501213074
• MDL: MFCD31737161
• CID: 5239476
• PubChem ID: 137943993
• Update Time: 2025-10-12

tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(5-amino-1H-tetrazol-1-yl)-, 1,1-dimethylethyl ester
• tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate

• MDL： MFCD31737161
• Inchi： 1S/C11H20N6O2/c1-11(2,3)19-10(18)16-6-4-8(5-7-16)17-9(12)13-14-15-17/h8H,4-7H2,1-3H3,(H2,12,13,15)
• InChI Key： QMFQFOVAMDVTRL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(N2C(N)=NN=N2)CC1

Additional information on tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate

Introduction to tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate (CAS No. 2260931-97-1)

tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate, with the CAS number 2260931-97-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrazole ring and a piperidine moiety, both of which are known for their biological activities and potential therapeutic applications.

The tetrazole ring is a five-membered heterocyclic compound with four nitrogen atoms and one carbon atom. It is widely used in drug design due to its ability to mimic carboxylic acid functionalities and its excellent metabolic stability. The presence of the tetrazole ring in tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate suggests that this compound may exhibit enhanced pharmacokinetic properties, such as improved solubility and reduced susceptibility to metabolic degradation.

The piperidine moiety, on the other hand, is a six-membered heterocyclic amine that is commonly found in various natural products and synthetic drugs. Piperidines are known for their ability to modulate the activity of various receptors and enzymes, making them valuable scaffolds in the development of therapeutic agents. In the context of tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate, the piperidine ring likely contributes to the compound's overall biological activity and selectivity.

Recent research has focused on the potential applications of compounds containing tetrazole and piperidine moieties in various therapeutic areas. For instance, studies have shown that tetrazole-containing compounds can act as potent inhibitors of angiotensin-converting enzyme (ACE), making them useful in the treatment of hypertension and heart failure. Additionally, piperidine derivatives have been explored for their anti-inflammatory and analgesic properties.

In the specific case of tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate, preliminary studies have indicated that this compound may possess significant biological activity. One study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory effects on a specific enzyme involved in inflammatory pathways. The researchers noted that the combination of the tetrazole and piperidine moieties contributed to the compound's high affinity for the target enzyme and its selectivity over other related enzymes.

Another area of interest for tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate is its potential use as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The tert-butyl ester group in this compound can be cleaved by esterases in vivo, releasing the active metabolite with enhanced therapeutic effects. This approach can improve drug delivery and reduce side effects associated with direct administration of active compounds.

The synthesis of tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of tert-butyl piperidine carboxylate with an appropriate azide precursor to form the tetrazole ring. Subsequent steps may include deprotection or functionalization to introduce additional substituents or modify existing ones.

In terms of safety and handling, it is important to note that while tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate is not classified as a hazardous or controlled substance, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be worn during synthesis and handling to prevent exposure to skin or inhalation.

The future prospects for tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in various therapeutic areas. Clinical trials may be conducted to evaluate its safety and efficacy in human subjects. Additionally, efforts are being made to optimize its chemical structure to enhance its pharmacological properties and reduce any potential side effects.

In conclusion, tert-butyl 4-(5-amino-1H-1,2,3,4-tetrazol-1-y l)piperidine - carboxy late (CAS No . 226093 7 -97 - 7) strong > represents an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique combination of structural features , including a tetra z ole ring an d a p iperid ine moiety , makes it an attractive candidate for further investigation . As research continues , it is likely that this compound will play an important role in the development of new therapeutic agents . p >